Cas no 1228594-52-2 (2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid)

• Product Name: 2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid
• CAS No: 1228594-52-2
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• MDL: MFCD18383632
• CID: 4764566
• Update Time: 2026-02-26

2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid
• (2-Fluoro-3-(piperidin-1-ylmethyl)phenyl)boronic acid
• [2-fluoro-3-(piperidin-1-ylmethyl)phenyl]boronic acid
• BC001465
• Y3919

• MDL： MFCD18383632
• Inchi： 1S/C12H17BFNO2/c14-12-10(5-4-6-11(12)13(16)17)9-15-7-2-1-3-8-15/h4-6,16-17H,1-3,7-9H2
• InChI Key： PLSPPIOEMADOFR-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC=CC=1CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 43.7

Additional information on 2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid

2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic Acid: A Comprehensive Overview

The compound 2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid (CAS No. 1228594-52-2) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of phenylboronic acid, with a fluorine atom at the 2-position and a piperidinylmethyl group at the 3-position. The combination of these substituents imparts unique electronic and steric properties, making it a valuable building block in various chemical transformations.

The synthesis of 2-Fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid typically involves multi-step processes, often utilizing Suzuki-Miyaura coupling reactions or other cross-coupling methodologies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing reaction times and improving yields. The incorporation of the piperidine ring introduces a rigid structure with potential for hydrogen bonding, which is advantageous in drug design for enhancing bioavailability and target affinity.

One of the most promising applications of this compound lies in its use as an intermediate in the construction of biologically active molecules. For instance, researchers have employed 2-fluoro substituents to modulate the electronic properties of aromatic systems, thereby influencing their reactivity in subsequent reactions. The piperidinylmethyl group, on the other hand, serves as a scaffold for further functionalization, enabling the creation of complex heterocyclic frameworks.

Recent studies have highlighted the role of phenylboronic acids in click chemistry and other modular assembly strategies. These approaches leverage the reactivity of boronic acids to facilitate rapid and scalable synthesis of diverse molecular architectures. In particular, the integration of fluorinated moieties has been shown to enhance metabolic stability and pharmacokinetic profiles in preclinical models.

The structural uniqueness of 2-fluoro-3-(piperidin-1-ylmethyl)phenylboronic acid also makes it an attractive candidate for materials science applications. For example, its ability to participate in cross-coupling reactions under mild conditions has been exploited in the synthesis of advanced polymers and organic semiconductors. The fluorine atom contributes to electron-withdrawing effects, which can be harnessed to tune electronic properties for specific device applications.

In terms of characterization, this compound is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide critical insights into its purity, regioisomeric composition, and structural integrity. Recent advancements in computational chemistry have also enabled accurate modeling of its electronic structure and reactivity profiles.

From a safety standpoint, 2-fluoro derivatives are generally considered stable under standard laboratory conditions. However, precautions should be taken to avoid exposure to strong oxidizing agents or extreme temperatures. Proper handling protocols are essential to ensure both personal safety and optimal experimental outcomes.

In conclusion, CAS No. 1228594-52-2, or 2-fluoro-3-(piperidin-1-yllmethyl)phenylboronic acid, represents a powerful tool in modern organic synthesis. Its unique combination of functional groups positions it as a key intermediate for developing novel therapeutics, advanced materials, and functional molecules across various industries.